Cas no 325139-63-7 (2-(furan-2-yl)-2-{[4-(trifluoromethyl)phenyl]amino}acetonitrile)

• Product Name: 2-(furan-2-yl)-2-{[4-(trifluoromethyl)phenyl]amino}acetonitrile
• CAS No: 325139-63-7
• MF: C₁₃H₉F₃N₂O
• MW: 266.218573331833
• MDL: MFCD05669423
• CID: 5224142
• Update Time: 2026-03-07

2-(furan-2-yl)-2-{[4-(trifluoromethyl)phenyl]amino}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(furan-2-yl)-2-{[4-(trifluoromethyl)phenyl]amino}acetonitrile
• 2-Furanacetonitrile, α-[[4-(trifluoromethyl)phenyl]amino]-

• MDL： MFCD05669423
• Inchi： 1S/C13H9F3N2O/c14-13(15,16)9-3-5-10(6-4-9)18-11(8-17)12-2-1-7-19-12/h1-7,11,18H
• InChI Key： OXTPMZKCTOCRSV-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C1=CC=C(C=C1)NC(C#N)C1=CC=CO1

Additional information on 2-(furan-2-yl)-2-{[4-(trifluoromethyl)phenyl]amino}acetonitrile

Comprehensive Overview of 2-(furan-2-yl)-2-{[4-(trifluoromethyl)phenyl]amino}acetonitrile (CAS No. 325139-63-7)

2-(furan-2-yl)-2-{[4-(trifluoromethyl)phenyl]amino}acetonitrile (CAS No. 325139-63-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a furan ring, a trifluoromethylphenyl group, and a cyano functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel heterocyclic compounds with enhanced pharmacokinetic properties.

The molecular structure of 2-(furan-2-yl)-2-{[4-(trifluoromethyl)phenyl]amino}acetonitrile includes a furan-2-yl moiety, which is known for its electron-rich nature and ability to participate in various chemical reactions. The presence of the trifluoromethyl group enhances the compound's lipophilicity, a critical factor in improving membrane permeability for drug candidates. This aligns with current trends in medicinal chemistry, where CF3-containing compounds are widely explored for their metabolic stability and bioavailability.

In recent years, the compound has been studied for its potential role in addressing challenges related to antimicrobial resistance (AMR), a global health concern. The integration of furan and trifluoromethyl groups in its structure suggests possible activity against resistant bacterial strains, a topic frequently searched in scientific databases. Additionally, its acetonitrile derivative nature makes it a candidate for developing small-molecule inhibitors, another hot topic in oncology and infectious disease research.

From a synthetic chemistry perspective, CAS No. 325139-63-7 serves as a valuable building block for constructing more complex architectures. The cyano group offers opportunities for further functionalization, such as hydrolysis to carboxylic acids or reduction to primary amines. This flexibility is highly sought after in high-throughput screening (HTS) libraries, where diverse molecular scaffolds are essential for identifying lead compounds.

Environmental and sustainability considerations are also driving interest in this compound. The trifluoromethyl group, while beneficial for bioactivity, has prompted discussions about green chemistry alternatives to minimize ecological impact. Researchers are investigating solvent-free or catalytic methods to synthesize such derivatives, reflecting broader industry shifts toward sustainable chemical processes.

In summary, 2-(furan-2-yl)-2-{[4-(trifluoromethyl)phenyl]amino}acetonitrile (CAS No. 325139-63-7) represents a compelling case study at the intersection of medicinal chemistry, agrochemical innovation, and sustainable synthesis. Its multifaceted applications and alignment with contemporary research priorities ensure its continued relevance in scientific literature and industrial applications.